3-Methylvaleric acid 6-acetyloxy-4a,5,6,7a-tetrahydro-4-[(3-methyl-1-oxobutoxy)methyl]spiro[cyclopen
3-Methylvaleric acid 6-acetyloxy-4a,5,6,7a-tetrahydro-4-[(3-methyl-1-oxobutoxy)methyl]spiro[cyclopen
Brand Name:
Vulcanchem
CAS No.:
18361-41-6
VCID:
VC0232048
InChI:
InChI=1S/C23H34O8/c1-6-14(4)8-20(26)31-22-21-17(9-18(30-15(5)24)23(21)12-29-23)16(11-28-22)10-27-19(25)7-13(2)3/h11,13-14,17-18,21-22H,6-10,12H2,1-5H3/t14?,17?,18-,21?,22-,23?/m0/s1
SMILES:
CCC(C)CC(=O)OC1C2C(CC(C23CO3)OC(=O)C)C(=CO1)COC(=O)CC(C)C
Molecular Formula:
C23H34O8
Molecular Weight:
438.5 g/mol
3-Methylvaleric acid 6-acetyloxy-4a,5,6,7a-tetrahydro-4-[(3-methyl-1-oxobutoxy)methyl]spiro[cyclopen
CAS No.: 18361-41-6
Main Products
VCID: VC0232048
Molecular Formula: C23H34O8
Molecular Weight: 438.5 g/mol
![3-Methylvaleric acid 6-acetyloxy-4a,5,6,7a-tetrahydro-4-[(3-methyl-1-oxobutoxy)methyl]spiro[cyclopen - 18361-41-6](/images/no_structure.jpg)
| CAS No. | 18361-41-6 |
|---|---|
| Product Name | 3-Methylvaleric acid 6-acetyloxy-4a,5,6,7a-tetrahydro-4-[(3-methyl-1-oxobutoxy)methyl]spiro[cyclopen |
| Molecular Formula | C23H34O8 |
| Molecular Weight | 438.5 g/mol |
| IUPAC Name | [(1S,6S)-6-acetyloxy-4-(3-methylbutanoyloxymethyl)spiro[4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-7,2'-oxirane]-1-yl] 3-methylpentanoate |
| Standard InChI | InChI=1S/C23H34O8/c1-6-14(4)8-20(26)31-22-21-17(9-18(30-15(5)24)23(21)12-29-23)16(11-28-22)10-27-19(25)7-13(2)3/h11,13-14,17-18,21-22H,6-10,12H2,1-5H3/t14?,17?,18-,21?,22-,23?/m0/s1 |
| Standard InChIKey | NQYKVDKWBKOHRD-WQWNQLIZSA-N |
| Isomeric SMILES | CCC(C)CC(=O)O[C@H]1C2C(C[C@@H](C23CO3)OC(=O)C)C(=CO1)COC(=O)CC(C)C |
| SMILES | CCC(C)CC(=O)OC1C2C(CC(C23CO3)OC(=O)C)C(=CO1)COC(=O)CC(C)C |
| Canonical SMILES | CCC(C)CC(=O)OC1C2C(CC(C23CO3)OC(=O)C)C(=CO1)COC(=O)CC(C)C |
| PubChem Compound | 3084294 |
| Last Modified | Nov 11 2021 |
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